Cas no 22233-52-9 (3-Chloro-2-nitrobenzaldehyde)

3-Chloro-2-nitrobenzaldehyde is a versatile aromatic aldehyde with the molecular formula C₇H₄ClNO₃. It features both chloro and nitro substituents on the benzene ring, enhancing its reactivity in electrophilic and nucleophilic transformations. This compound is particularly valuable as an intermediate in organic synthesis, enabling the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its distinct substitution pattern allows for selective functionalization, making it useful in cross-coupling reactions and heterocycle formation. The aldehyde group provides a reactive site for condensation or reduction reactions. With high purity and stability under standard conditions, 3-Chloro-2-nitrobenzaldehyde is a reliable building block for complex molecular architectures in research and industrial applications.
3-Chloro-2-nitrobenzaldehyde structure
3-Chloro-2-nitrobenzaldehyde structure
Product Name:3-Chloro-2-nitrobenzaldehyde
CAS No:22233-52-9
MF:C7H4ClNO3
MW:185.564560890198
MDL:MFCD06797953
CID:892730
PubChem ID:12248972
Update Time:2025-06-10

3-Chloro-2-nitrobenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-2-nitrobenzaldehyde
    • 2-nitro-3-chlorobenzaldehyde
    • 3-Chlor-2-nitrobenzaldehyd
    • AB29740
    • AG-E-62498
    • AK-65188
    • ANW-71861
    • BENZALDEHYDE, 3-CHLORO-2-NITRO-
    • CTK4E8944
    • KB-70640
    • WKHILFGJMAXBNZ-UHFFFAOYSA-N
    • FCH833318
    • 1254AB
    • AS05566
    • CM11898
    • SY036749
    • AX8168618
    • 61C213
    • DTXSID80482320
    • 22233-52-9
    • AKOS006230548
    • SCHEMBL2366617
    • CS-0060306
    • AS-33050
    • Z1198170718
    • AC-29546
    • EN300-122187
    • MFCD06797953
    • MDL： MFCD06797953
    • Inchi： 1S/C7H4ClNO3/c8-6-3-1-2-5(4-10)7(6)9(11)12/h1-4H
    • InChI Key： WKHILFGJMAXBNZ-UHFFFAOYSA-N
    • SMILES： ClC1=CC=CC(C=O)=C1[N+](=O)[O-]

Computed Properties

  • Exact Mass: 184.98802
  • Monoisotopic Mass: 184.9879707g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 62.9
  • XLogP3: 1.8

Experimental Properties

  • Density: 1.485±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.11 g/l) (25 º C),
  • PSA: 60.21

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3-Chloro-2-nitrobenzaldehyde Suppliers

Amadis Chemical Company Limited
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(CAS:22233-52-9)3-Chloro-2-nitrobenzaldehyde
Order Number:A856736
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:02
Price ($):181.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:22233-52-9)3-Chloro-2-nitrobenzaldehyde
A856736
Purity:99%
Quantity:5g
Price ($):181.0
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